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Compound of Interest

Compound Name: (4,5-Dimethylpyridin-2-yl)methanol

Cat. No.: B038764

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol, a
key pyridine derivative. It is primarily utilized as a crucial intermediate in the synthesis of proton
pump inhibitors (PPIs), such as omeprazole and esomeprazole[1]. This document consolidates
essential technical data, commercial supplier information, and detailed experimental protocols
to support research and development activities.

Chemical Identity and Commercial Availability

(4-Methoxy-3,5-dimethylpyridin-2-yl)methanol is a white to light brown crystalline powder[2]. It
is identified by the CAS Number 86604-78-6[3][4][5][6]. Its hydrochloride salt form is also
commercially available under CAS Number 96300-88-8[1][7][8].

Table 1: Commercial Suppliers

A variety of chemical suppliers offer (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol, often with
different purity levels and in various quantities.
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Supplier

Product
Name/Number

Purity

Available
Quantities

Sigma-Aldrich

4-Methoxy-3,5-
dimethyl-2-

pyridinemethanol

98%

Custom

TCI Chemicals

4-Methoxy-3,5-
dimethyl-2-
pyridinemethanol /
M1327

>98.0% (GC)

59, 259[4][9]

Ark Pharm

3,5-Dimethyl-4-
methoxy-2-

pyridinemethanol

98%

5g, 10g, 100g[4]

LGC Standards (TRC)

(4-Methoxy-3,5-
dimethylpyridin-2-
yl)methanol / TRC-
M329370

Not Specified

50mg, 100mg,
500mg[10]

Matrix Scientific

3,5-Dimethyl-4-
methoxy-2-

pyridinemethanol

95+%

19, 25¢g[4]

Pharmaffiliates

(4-Methoxy-3,5-
dimethylpyridin-2-
yl)methanol

Hydrochloride

High Purity

Custom[1]

Santa Cruz

Biotechnology

(4-Methoxy-3,5-
dimethylpyridin-2-
yl)methanol

Hydrochloride

Research Grade

Custom[8]

Simson Pharma

4-Methoxy-3,5-
dimethyl-2-
pyridinemethanol /
OT933000

High Quality

Custom[6]
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Physicochemical and Spectroscopic Data

The structural and physical properties of this compound are well-documented. The following

table summarizes key quantitative data sourced from various suppliers and chemical

databases.

ble 2: Physicochemical :

Property Value Source(s)

Molecular Formula CoH13NO2 [B1I41I51161111]

Molecular Weight 167.21 g/mol [31[5][6]

Appearance Wh.ite to Off-White/Light Brown 211
Solid/Crystal

Melting Point 56.5-60.5 °C [21[41[5]

Boiling Point 289.1 °C at 760 mmHg [4]

Density 1.092 g/cm3 [3114]

Flash Point 128.7 °C [4]

pKa 13.27 + 0.10 (Predicted) [2][4]

Solubility Slightly soluble in Chloroform [21[3114]

Storage Temperature

Room Temperature, under

inert atmosphere

[2]14]

SMILES

CC1=CN=C(C(=C10C)C)CO

[51110][11]

InChl Key

PSEPRWKZZJWRCB-
UHFFFAOYSA-N

[2](5]

Experimental Protocols

This section details methodologies for the synthesis and analysis of (4-Methoxy-3,5-

dimethylpyridin-2-yl)methanol.
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Synthesis from 2-Chloromethyl-4-methoxy-3,5-
dimethylpyridine Hydrochloride

This protocol describes a common laboratory-scale synthesis.

Workflow Diagram: Synthesis

Starting Materials

2-Chloromethyl-4-methoxy- . . . .
3 5-dimethylpyridine HC Methanol & Water (Solvents) Potassium Iodide (Catalyst) Sodium Hydroxide (Base)

action & Workup
y

2. Heat to reflux for 4 hours

3. Remove methanol via rotary evaporation

4. Add water to the residue

5. Extract with Dichloromethane (3x)

Final Broduct

(4-Methoxy-3,5-dimethylpyridin-2-yl)methanol

Click to download full resolution via product page
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Caption: Workflow for the synthesis of the title compound.
Methodology:

 |In a suitable reaction vessel, charge 80 g of 2-chloromethyl-4-methoxy-3,5-dimethylpyridine
hydrochloride, 300 ml of methanol, and 150 ml of water[2].

e Add 5.4 g of potassium iodide and 40.4 g of sodium hydroxide to the mixture[2].
 Stir the mixture and heat to reflux. Maintain the reaction for 4 hours[2].

« After the reaction is complete, remove the methanol using a rotary evaporator[2].
 To the resulting residue, add 300 ml of water[2].

o Perform a liquid-liquid extraction using dichloromethane (150 ml x 3)[2].

o Combine the organic phases and evaporate the solvent to isolate the product. Further
purification, if necessary, can be performed by distillation or recrystallization.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

This compound can be analyzed using a reverse-phase HPLC method.

Workflow Diagram: HPLC Analysis

HPLC Configuration
o — Mobile Phase: .
.Sampl(? Prepar.anon. —| HPLC System Acetonitrile, Water, Acid Colmmime
Dissolve in Mobile Phase L0y G Fatte At Newcrom R1 Result:

Chromatogram for
Quantification & Purity

Detection:
UV or MS
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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